Cas no 2023-93-0 (N-diethoxyphosphoryl-3-fluoro-4-methylaniline)

• Product Name: N-diethoxyphosphoryl-3-fluoro-4-methylaniline
• CAS No: 2023-93-0
• MF: C₁₁H₁₇FNO₃P
• MW: 261.229747533798
• CID: 1392423
• PubChem ID: 254681
• Update Time: 2025-04-20

N-diethoxyphosphoryl-3-fluoro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-diethoxyphosphoryl-3-fluoro-4-methylaniline
• diethyl(3-fluoro-4-methylphenyl)phosphoramidate
• AR-1I4909
• N-(3-Fluor-4-methyl-phenyl)-phosphoramidsaeure-diethylester
• AC1Q6SUU
• NSC79206
• AC1L5QRA
• CTK4E3626
• AG-J-18792
• diethyl(3-fluoro-4-methylphenyl)phosphoramidate; AR-1I4909; N-(3-Fluor-4-methyl-phenyl)-phosphoramidsaeure-diethylester; AC1Q6SUU; NSC79206; AC1L5QRA; CTK4E3626; AG-J-18792;
• 2023-93-0
• DTXSID00291936
• NSC-79206
• DS-012042
• N-diethoxyphosphoryl-3-fluoro-4-methyl-aniline

• Inchi： 1S/C11H17FNO3P/c1-4-15-17(14,16-5-2)13-10-7-6-9(3)11(12)8-10/h6-8H,4-5H2,1-3H3,(H,13,14)
• InChI Key： LWKHREXMRMZOFF-UHFFFAOYSA-N
• SMILES： P(NC1C=CC(C)=C(C=1)F)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 261.09311
• Monoisotopic Mass: 261.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 303.3°C at 760 mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.513
• PSA: 47.56
• LogP: 3.80010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Phosphoric diester monoamides